2-chloro-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide

• IUPAC Name: 2-chloro-5-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]benzamide
• InChI: InChI=1S/C11H10ClN3O4S/c1-6-4-10(14-19-6)15-20(17,18)7-2-3-9(12)8(5-7)11(13)16/h2-5H,1H3,(H2,13,16)(H,14,15)
• InChI Key: AIVLDJGRNXPFPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)N
• Molecular Formula: C11H10ClN3O4S
• Molecular Weight: 315.73 g/mol

Description

2-chloro-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as CISA, and it is a sulfonamide derivative that has been shown to have a variety of interesting properties.

Mechanism of Action

CISA is believed to act as a competitive inhibitor of protein kinases, binding to the ATP-binding site and preventing the kinase from phosphorylating its substrate. This mechanism of action has been confirmed in several studies, and it is thought to be responsible for the compound's ability to inhibit the activity of JNK and p38 MAPK.
Biochemical and Physiological Effects:
In addition to its effects on protein kinases, CISA has been shown to have a variety of other biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, to inhibit the growth of bacteria, and to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of CISA is its specificity for protein kinases, which makes it a valuable tool for investigating the role of these enzymes in cellular signaling pathways. However, its potency and selectivity can also be a limitation, as it may not be effective against all protein kinases and may require high concentrations to achieve its desired effects.

Future Directions

There are many potential future directions for research involving CISA. One promising area of investigation involves the development of new analogs with improved potency and selectivity. Another area of interest is the use of CISA as a tool for investigating the role of protein kinases in disease states, such as cancer and inflammation. Finally, CISA may have potential as a therapeutic agent, either alone or in combination with other drugs, for the treatment of these and other diseases.

Synthesis Methods

The synthesis of CISA involves the reaction of 2-chloro-5-nitrobenzoic acid with methyl isoxazole-5-carboxylate, followed by reduction of the nitro group and subsequent reaction with sulfonamide. This method has been described in detail in several scientific publications.

Scientific Research Applications

CISA has been studied for its potential use in a variety of scientific applications. One of the most promising areas of research involves its use as a tool for investigating the role of protein kinases in cellular signaling pathways. CISA has been shown to inhibit the activity of several protein kinases, including JNK and p38 MAPK, which are known to play important roles in a variety of cellular processes.